Cas no 29379-11-1 (4-Decanone, 9-methyl-)

• Product Name: 4-Decanone, 9-methyl-
• CAS No: 29379-11-1
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 1439814
• Update Time: 2024-08-15

4-Decanone, 9-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Decanone, 9-methyl-
• 9-Methyl-4-decanone

• Inchi： 1S/C11H22O/c1-4-7-11(12)9-6-5-8-10(2)3/h10H,4-9H2,1-3H3
• InChI Key： KYTOBAWRRBWGMZ-UHFFFAOYSA-N
• SMILES： CCCC(=O)CCCCC(C)C

Computed Properties

• Exact Mass: 170.16716
• Monoisotopic Mass: 170.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.8293 (estimate)
• Melting Point: 8.52°C (estimate)
• Boiling Point: 224.96°C (estimate)
• Refractive Index: 1.4271 (estimate)
• PSA: 17.07